Cas no 2637-76-5 (1-Acetylpiperidine-3-carboxylic acid)

2637-76-5 structure
Product Name:1-Acetylpiperidine-3-carboxylic acid
CAS No:2637-76-5
Molecular Formula:C8H13NO3
Molecular Weight:171.19372
MDL:MFCD07348751
CID:852165
PubChem ID:14043896
1-Acetylpiperidine-3-carboxylic acid Properties
Names and Identifiers
-
- 1-Acetylpiperidine-3-carboxylic acid
- 1-acetyl-piperidine-3-carboxylic acid
- 3-Piperidinecarboxylic acid, 1-acetyl-
- (+/-)-1-acetylpiperidine-3-carboxylic acid
- 1-acetyl-3-piperidinecarboxylic acid
- 1-acetyl-3-piperidinecarboxylic acid(SALTDATA: FREE)
- 1-N-Acetylnipecotic Acid
- 3-piperidinecarboxylic acid,1-acetyl
- N-Acetylnipecotic acid
- MFCD11617911
- SB46872
- MFCD11617910
- CS-0213092
- 1-acetylpiperidine-3-carboxylic acid, AldrichCPR
- DTXSID001291214
- STK501953
- SB41312
- HMS1753O10
- SB46893
- SCHEMBL1344119
- AKOS016344528
- SY241638
- 2637-76-5
- MFCD07348751
- AKOS000264235
- 3-Piperidinecarboxylic acid, 1-acetyl
- ALBB-009538
- ODPIDTOGVIDBLN-UHFFFAOYSA-N
- PS-11610
- F18253
- SY100451
- 1-acetylnipecotic acid
- EN300-14752
- Z85893766
- SY025023
-
- MDL: MFCD07348751
- InChIKey: ODPIDTOGVIDBLN-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H13NO3/c1-6(10)9-4-2-3-7(5-9)8(11)12/h7H,2-5H2,1H3,(H,11,12)
- SMILES: CC(=O)N1CCCC(C1)C(=O)O
Computed Properties
- Exact Mass: 171.09000
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 2
- Monoisotopic Mass: 171.08954328g/mol
- Heavy Atom Count: 12
- Complexity: 203
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.3
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- LogP: 0.26740
- PSA: 57.61000
- Melting Point: 131-132 ºC
- Density: 1.213
1-Acetylpiperidine-3-carboxylic acid Security Information
-
Dangerous goods sign:
- Risk Phrases: 22
- HazardClass:IRRITANT
1-Acetylpiperidine-3-carboxylic acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Acetylpiperidine-3-carboxylic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P002TDD-1g |
3-PIPERIDINECARBOXYLIC ACID, 1-ACETYL- |
2637-76-5 | 95% | 1g |
$61.00 | 2025-02-19 | |
A2B Chem LLC | AB30577-1g |
1-Acetylpiperidine-3-carboxylic acid |
2637-76-5 | 95% | 1g |
$87.00 | 2024-04-20 | |
Aaron | AR002TLP-500mg |
3-PIPERIDINECARBOXYLIC ACID, 1-ACETYL- |
2637-76-5 | 97% | 500mg |
$76.00 | 2025-01-21 | |
abcr | AB267537-1g |
1-Acetyl-3-piperidinecarboxylic acid, 95%; . |
2637-76-5 | 95% | 1g |
€179.70 | ||
Advanced ChemBlocks | O28694-500MG |
1-Acetyl-3-piperidinecarboxylic acid |
2637-76-5 | 95% | 500MG |
$85 | 2023-04-13 | |
Alichem | A129005403-10g |
1-Acetylpiperidine-3-carboxylic acid |
2637-76-5 | 95% | 10g |
$336.33 | 2023-09-02 | |
Ambeed | A477432-10g |
1-Acetylpiperidine-3-carboxylic acid |
2637-76-5 | 98% | 10g |
$497.0 | ||
Apollo Scientific | OR305344-250mg |
1-Acetylpiperidine-3-carboxylic acid |
2637-76-5 | 250mg |
£48.00 | 2023-09-02 | ||
Chemenu | CM180540-10g |
1-Acetylpiperidine-3-carboxylic acid |
2637-76-5 | 95% | 10g |
$311 | 2021-08-05 | |
Enamine | EN300-14752-0.05g |
1-acetylpiperidine-3-carboxylic acid |
2637-76-5 | 95% | 0.05g |
$19.0 | 2023-05-03 |
1-Acetylpiperidine-3-carboxylic acid Related Literature
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A. Comotti,F. Castiglioni,S. Bracco,J. Perego,A. Pedrini,M. Negroni,P. Sozzani Chem. Commun., 2019,55, 8999-9002
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S. Bettini,A. Santino,L. Valli,G. Giancane RSC Adv., 2015,5, 18167-18171
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Qiliang Wei,Gaixia Zhang,Youling Wang,Xianyou Wang,Mohamed Mohamedi,Shuhui Sun RSC Adv., 2016,6, 84149-84154
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5. Zeolite morphology and catalyst performance: conversion of methanol to hydrocarbons over offretite†Sigurd Øien-Ødegaard,Andrea Lazzarini,Gloria Berlier,Silvia Bordiga,Karl Petter Lillerud,Unni Olsbye,Pablo Beato,Lars Fahl Lundegaard,Stian Svelle Catal. Sci. Technol., 2017,7, 5435-5447
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Bing Lu,Min Qu,Qian He,Zhenyang Xie,Lihan Liu,Xun Huang,Jing Li,Li Li,Wei Ding,Zidong Wei J. Mater. Chem. A, 2022,10, 10960-10966
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Sainan Liu J. Mater. Chem. A, 2016,4, 18278-18283
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Xupeng Tan,Wang Chen,Huijia Liang,Hao Yun,Chunyan He,Jiaming Chen,Xiaowei Ma Food Funct., 2020,11, 1110-1121
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Di Sun,Yong-Kai Deng,Shuai Yuan,Lei Wang,Dao-Feng Sun CrystEngComm, 2012,14, 7856-7860
-
Tianyu Wang,Minghua Liu Soft Matter, 2008,4, 775-783
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2637-76-5)1-Acetylpiperidine-3-carboxylic acid

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atkchemica
(CAS:2637-76-5)1-Acetylpiperidine-3-carboxylic acid

Purity:95%+
Quantity:1g/5g/10g/100g
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